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Compound of Interest

Compound Name: Methan-d2-ol

CAS No.: 28563-35-1

Cat. No.: B010887

Get Quote

Content Type: Technical Safety & Operations Guide Target Audience: Research Scientists,

NMR Spectroscopists, and DMPK Specialists Compound Focus: Methanol-d2 (Hydroxymethyl-

d2,

)

Executive Summary: The Isotopic Paradox
Methanol-d2 (

, CAS: 28563-35-1) represents a unique intersection of chemical hazard and analytical fragility.
While it shares the catastrophic toxicity profile of standard methanol—including optic
neuropathy and metabolic acidosis—its deuterated nature introduces a Kinetic Isotope Effect
(KIE) that can alter its metabolic rate, potentially delaying the onset of symptoms in accidental
exposures.

Furthermore, the utility of Methanol-d2 in NMR spectroscopy and metabolic tracing relies

entirely on its isotopic purity. This guide serves two masters: protecting the operator from the

molecule and protecting the molecule from the environment (moisture).
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Physicochemical & Toxicological Matrix[1]
The substitution of hydrogen with deuterium (

) increases the molecular weight and slightly alters physical properties, but the chemical
reactivity remains largely analogous to non-deuterated methanol.

Table 1: Comparative Properties of Methanol
Isotopologues
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Property
Methanol (

)

Methanol-d2 (

)

Methanol-d4 (

)
Significance

CAS Number 67-56-1 28563-35-1 811-98-3

Unique identifier

for inventory

tracking.

Molecular Weight 32.04 g/mol 34.05 g/mol 36.07 g/mol

Affects

gravimetric

calculations in

stoichiometry.

Flash Point 11°C (52°F) ~11°C 11°C

High

Flammability

Risk. Same

handling as

Class IB

flammables.

Hygroscopicity High Critical Critical

Absorption of

atmospheric

ruins isotopic

purity via H/D

exchange.

Toxicity Target
Optic Nerve /

CNS

Optic Nerve /

CNS

Optic Nerve /

CNS

Causes

blindness and

anion gap

metabolic

acidosis.

Metabolic Rate Baseline
Retarded

(Primary KIE)
Retarded

C-D bond

breakage is

slower than C-H,

potentially

delaying toxic

metabolite

formation.
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The "Silent Killer" Mechanism: Kinetic Isotope
Effect
Understanding the toxicology of Methanol-d2 requires analyzing the metabolic bottleneck.

Methanol toxicity is not intrinsic to the alcohol itself but to its metabolites: formaldehyde and

formate.

The conversion of Methanol to Formaldehyde is catalyzed by Alcohol Dehydrogenase (ADH).

This step involves breaking a Carbon-Hydrogen (C-H) bond.

Mechanism: In Methanol-d2 (

), the enzyme must break a Carbon-Deuterium (C-D) bond.

The KIE Factor: The C-D bond is stronger (lower zero-point energy) than the C-H bond. This

results in a Primary Kinetic Isotope Effect (

).

Clinical Implication: Metabolism may be significantly slower. An exposed researcher might

not exhibit classic symptoms (visual disturbances, acidosis) as quickly as with standard

methanol, leading to a false sense of security while the parent compound accumulates.

Diagram 1: Metabolic Pathway & KIE Bottleneck
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Figure 1: The metabolic activation of Methanol-d2. Note the primary kinetic isotope effect at the

ADH step, which acts as the rate-limiting bottleneck.

Operational Handling Protocols
To maintain the integrity of the reagent (costing ~50x more than standard methanol) and

ensure safety, a "Zero-Moisture, Closed-System" approach is required.

The Enemy: Proton Exchange
Methanol-d2 has a labile proton on the hydroxyl group (if it is

). However, if you are using Methanol-d4 (

) or if the

is exposed to water, rapid proton exchange occurs:

This introduces a massive water peak in NMR spectra and dilutes isotopic enrichment.

Storage Architecture
Vessel: Store only in borosilicate glass ampoules or septa-sealed vials (Sure/Seal™ type).

Environment: Flammables cabinet, but secondary containment must be a desiccator

containing active desiccant (e.g., Drierite or molecular sieves).

Temperature: Ambient is acceptable, but refrigeration (

) reduces vapor pressure, lowering inhalation risk upon opening.

Transfer Protocol: The "Argon Blanket"
Objective: Transfer Methanol-d2 from a stock bottle to an NMR tube without atmospheric

contact.

Equipment:

Schlenk line (Nitrogen or Argon) or Glove Box.

Oven-dried NMR tubes (stored at
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, cooled in desiccator).

Gas-tight syringe with long needle (PTFE tipped plunger preferred).

Step-by-Step Workflow:

Purge: Flush the syringe with dry inert gas (

or

) three times to remove moisture from the barrel.

Pressure Equalization: Insert a relief needle (connected to an inert gas bubbler) into the

Methanol-d2 septum before withdrawing liquid. This prevents a vacuum that could suck in

humid air.

Withdrawal: Draw the required volume (typically

mL) slowly to avoid cavitation.

Dispensing: Inject directly into the NMR tube.

Capping: Cap the NMR tube immediately. For long-term storage, wrap the cap with Parafilm

or use a flame-seal if the sample is sensitive.

Diagram 2: Inert Transfer Workflow
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Start: Methanol-d2 Stock
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Dry NMR Tube (120°C)
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(Argon Counter-flow if possible)

Seal & Parafilm
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Figure 2: Critical path for handling Methanol-d2 to prevent moisture ingress and isotopic

dilution.

Emergency Response & First Aid
CRITICAL WARNING: Methanol-d2 poisoning is a medical emergency. Do not wait for

symptoms to appear.
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Scenario Immediate Action Medical Rationale

Inhalation

Move to fresh air. Administer

oxygen if breathing is labored.

[1]

High vapor pressure allows

rapid pulmonary absorption.

Skin Contact

Wash with soap and water for

15 min.[1] Do not use ethanol

to wash skin (enhances

absorption).

Dermal absorption is rapid and

contributes to systemic toxicity.

Eye Contact
Flush with water for 15 min.[1]

[2] Remove contact lenses.[1]

Direct irritant; systemic

absorption can still cause optic

nerve damage.

Ingestion
Do NOT induce vomiting.

Transport to ER immediately.

Aspiration risk.[1][2][3][4][5][6]

[7] Vomiting does not prevent

absorption.[1]

Antidote Protocol (Clinical Reference)
Fomepizole (4-methylpyrazole): The gold standard. It inhibits Alcohol Dehydrogenase (ADH).

Ethanol: Competitive substrate. ADH prefers Ethanol over Methanol (approx. 10-20x higher

affinity).

Relevance to Methanol-d2: Because Methanol-d2 is metabolized slower (due to KIE), the

window for effective antidote administration might theoretically be wider, but standard

methanol protocols must be initiated immediately regardless of this theoretical margin.

Waste Disposal & Decontamination
Segregation: Do not mix Methanol-d2 waste with general organic solvents if isotopic

recovery is planned (rare, but possible for large quantities).

Labeling: Clearly label as "Deuterated Methanol Waste" – Flammable/Toxic.

Evaporation: Do not allow to evaporate in fume hoods as a disposal method. This releases

toxic vapors and is an EPA violation.
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Incineration: Must be disposed of via a licensed chemical waste contractor for high-

temperature incineration.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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